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Compound of Interest

Compound Name: 1,1,2,2-Tetrachloroethane-d2

Cat. No.: B1582424 Get Quote

Technical Support Center: 1,1,2,2-
Tetrachloroethane-d2
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for identifying and dealing with impurities in 1,1,2,2-Tetrachloroethane-d2.

Troubleshooting Guides
This section addresses specific issues that may be encountered during experiments using

1,1,2,2-Tetrachloroethane-d2.

Issue 1: Unexpected Peaks in ¹H NMR Spectrum

Possible Causes and Solutions:

Residual Protiated Solvent: The most common "impurity" is the residual protio-solvent (¹H-

¹H,¹H,²H-Tetrachloroethane). This will appear as a singlet in the ¹H NMR spectrum. Its

chemical shift can vary slightly depending on the sample concentration and temperature.

Water: Water is a frequent contaminant in deuterated solvents. It typically appears as a

broad singlet. The chemical shift of water is highly dependent on temperature, concentration,

and the presence of other solutes that can participate in hydrogen bonding.
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Contamination from Glassware: Residual solvents (e.g., acetone, ethyl acetate) from

improperly dried NMR tubes or other glassware can appear in the spectrum.

Degradation Products: 1,1,2,2-Tetrachloroethane can degrade, especially when exposed to

light, air, or basic conditions, to form trichloroethylene and hydrogen chloride.[1] The vinyl

proton of trichloroethylene will appear as a singlet in the ¹H NMR spectrum.

Synthetic Byproducts: A potential impurity from the synthesis of the non-deuterated analogue

is 1,1,1,2-tetrachloroethane. The methine proton of this isomer would appear as a triplet.

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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